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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available animal models for

studying the in vivo function of Tyrosine Kinase 2 (TYK2). Detailed protocols for key

experimental models are included to facilitate the investigation of TYK2 in various pathological

contexts, particularly in autoimmune and inflammatory diseases.

Application Notes
TYK2, a member of the Janus kinase (JAK) family, plays a pivotal role in the signaling

pathways of crucial cytokines, including type I interferons (IFNs), interleukin-12 (IL-12), and IL-

23.[1][2][3][4][5] Its involvement in both innate and adaptive immunity has made it a significant

target for therapeutic intervention in a range of autoimmune and inflammatory disorders.[1][2]

In vivo studies using animal models are indispensable for elucidating the precise functions of

TYK2 and for the preclinical evaluation of novel TYK2 inhibitors.

Genetic Mouse Models for TYK2 Research
Several genetically engineered mouse models have been instrumental in dissecting the in vivo

roles of TYK2.

TYK2 Knockout (Tyk2-/-) Mice: These mice lack a functional Tyk2 gene and have been

fundamental in demonstrating the non-redundant roles of TYK2 in cytokine signaling. Tyk2-/-
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mice are viable and fertile but exhibit increased susceptibility to certain infections while being

protected from several autoimmune disease models.[1][3][6]

Kinase-Inactive TYK2 (Tyk2K923E) Mice: This model expresses a catalytically inactive form

of TYK2, allowing researchers to distinguish between the kinase-dependent and scaffolding

functions of the protein.[7][8] Studies with these mice have shown that the kinase activity of

TYK2 is essential for robust type I IFN responses and antiviral defense.[7]

Hypomorphic TYK2 (Tyk2P1124A) Mice: These mice carry a point mutation that corresponds

to a protective human genetic variant (P1104A), resulting in reduced TYK2 activity.[6] This

model is particularly valuable for studying the therapeutic potential of partial TYK2 inhibition

and has demonstrated protection in models of multiple sclerosis.[6]

Humanized Mouse Models: For preclinical assessment of TYK2 inhibitors targeting the

human protein, humanized mouse models are employed. These immunodeficient mice are

engrafted with human hematopoietic stem cells or peripheral blood mononuclear cells,

leading to the development of a human immune system.[9][10][11] These models are critical

for evaluating the efficacy and safety of drug candidates in a more translationally relevant

setting.[9][10]

Disease Models for In Vivo TYK2 Studies
The protective effect of TYK2 deficiency or inhibition has been demonstrated in various

preclinical models of autoimmune diseases.

Experimental Autoimmune Encephalomyelitis (EAE): EAE is the most commonly used

animal model for multiple sclerosis.[6][12] Both Tyk2 knockout and hypomorphic mice are

protected from EAE, exhibiting reduced central nervous system (CNS) inflammation and

demyelination.[6] This protection is associated with impaired Th1 and Th17 cell responses.

[6]

Collagen-Induced Arthritis (CIA): CIA is a widely used mouse model for rheumatoid arthritis,

sharing many immunological and pathological features with the human disease.[13][14][15]

[16] TYK2-deficient mice show a significant reduction in the incidence and severity of arthritis

in this model.[3]
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Psoriasis Models: Imiquimod (IMQ)-induced and IL-23-induced skin inflammation are

common models to study psoriasis.[17][18][19][20] TYK2-deficient mice display reduced ear

swelling, epidermal thickening, and inflammatory cell infiltration in the IL-23-induced

psoriasis model, highlighting the critical role of the IL-23/TYK2 axis in this disease.[3]

Signaling Pathways and Experimental Workflows
TYK2 Signaling Pathway
The following diagram illustrates the central role of TYK2 in mediating signals from key cytokine

receptors.
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Caption: TYK2 mediates cytokine signaling.
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Experimental Workflow for EAE Induction and
Assessment
This workflow outlines the key steps in a typical EAE study.
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Caption: Workflow for EAE studies.
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Experimental Protocols
Protocol 1: Induction of Experimental Autoimmune
Encephalomyelitis (EAE)
This protocol is adapted for C57BL/6 mice using MOG35-55 peptide.

Materials:

Myelin Oligodendrocyte Glycoprotein (MOG)35-55 peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

Pertussis toxin (PTX)

Sterile Phosphate-Buffered Saline (PBS)

Female C57BL/6 mice, 8-12 weeks old

Isoflurane anesthesia

Procedure:

Preparation of MOG/CFA Emulsion:

Dissolve MOG35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

Prepare a 1:1 emulsion of the MOG peptide solution with CFA (containing 4 mg/mL of M.

tuberculosis).

Emulsify by drawing the mixture into and out of a glass syringe until a thick, stable

emulsion is formed. A drop of the emulsion should not disperse when placed in water.

Immunization (Day 0):

Anesthetize mice using isoflurane.[12]

Inject a total of 100 µL of the MOG/CFA emulsion subcutaneously, distributed over two

sites on the flanks.[12]
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Pertussis Toxin Administration:

On Day 0 and Day 2 post-immunization, administer 200 ng of PTX in 100 µL of PBS via

intraperitoneal (i.p.) injection.[12]

Clinical Assessment:

Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

Score the disease severity using a standardized scale (see Table 1).

Endpoint Analysis:

At the experimental endpoint, mice can be euthanized for tissue collection.

The brain and spinal cord can be harvested for histopathological analysis (e.g., H&E and

Luxol Fast Blue staining) to assess inflammation and demyelination.

Splenocytes and lymph node cells can be isolated for ex vivo analysis of T cell responses

(e.g., proliferation assays, cytokine profiling).

Table 1: EAE Clinical Scoring Scale

Score Clinical Signs

0 No clinical signs

1 Limp tail

2 Hind limb weakness or wobbly gait

3 Partial hind limb paralysis

4 Complete hind limb paralysis

5 Moribund or dead

Protocol 2: Induction of Collagen-Induced Arthritis (CIA)
This protocol is for inducing CIA in DBA/1 mice.
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Materials:

Bovine or chicken type II collagen

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Incomplete Freund's Adjuvant (IFA)

0.05 M acetic acid

Male or female DBA/1 mice, 8-10 weeks old

Procedure:

Preparation of Collagen Solution:

Dissolve type II collagen in 0.05 M acetic acid overnight at 4°C with gentle stirring to a final

concentration of 2 mg/mL.[13][21]

Preparation of Emulsions:

For the primary immunization, prepare a 1:1 emulsion of the collagen solution with CFA.

For the booster immunization, prepare a 1:1 emulsion of the collagen solution with IFA.[16]

Primary Immunization (Day 0):

Inject 100 µL of the collagen/CFA emulsion intradermally at the base of the tail.[16]

Booster Immunization (Day 21):

Administer a booster injection of 100 µL of the collagen/IFA emulsion intradermally at a

different site near the base of the tail.[16]

Clinical Assessment:

Beginning around day 21, monitor the mice 3-4 times per week for signs of arthritis.
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Score each paw for erythema and swelling using a standardized scale (see Table 2). The

maximum score per mouse is 16.[16]

Endpoint Analysis:

At the end of the study, paws can be collected for histological analysis to assess

inflammation, pannus formation, and bone erosion.

Serum can be collected to measure levels of anti-collagen antibodies and inflammatory

cytokines.

Table 2: Arthritis Clinical Scoring Scale

Score per Paw Clinical Signs

0 No evidence of erythema or swelling

1
Erythema and mild swelling confined to the

tarsals or ankle joint

2
Erythema and mild swelling extending from the

ankle to the tarsals

3
Erythema and moderate swelling extending from

the ankle to metatarsal joints

4
Erythema and severe swelling encompass the

ankle, foot, and digits

Protocol 3: Imiquimod (IMQ)-Induced Psoriasis-like Skin
Inflammation
This protocol describes the induction of psoriasis-like skin inflammation on the shaved back

skin of mice.

Materials:

Imiquimod cream (5%)
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BALB/c or C57BL/6 mice, 8-12 weeks old

Electric shaver

Calipers

Procedure:

Hair Removal:

One day before the start of the experiment, shave the dorsal skin of the mice.

IMQ Application:

Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back skin for

5-7 consecutive days.[20]

Clinical Assessment:

Score the back skin daily for erythema, scaling, and thickness (induration) based on the

Psoriasis Area and Severity Index (PASI) (see Table 3).[20][22]

Measure ear thickness daily using calipers as an additional quantitative measure of

systemic inflammation.[20]

Endpoint Analysis:

On the final day, euthanize the mice and collect the treated skin and spleens.

Skin samples can be used for histological analysis (H&E staining) to measure epidermal

thickness and for immunohistochemistry to detect inflammatory markers.

Splenocytes can be isolated for flow cytometric analysis of immune cell populations.

Table 3: Modified PASI Scoring for Mouse Skin
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Score
Erythema
(Redness)

Scaling
(Desquamation)

Thickness
(Induration)

0 None None None

1 Slight Slight Slight

2 Moderate Moderate Moderate

3 Marked Marked Marked

4 Very Marked Very Marked Very Marked

The cumulative score

(0-12) is the sum of

the scores for

erythema, scaling,

and thickness.[22]

Quantitative Data Summary
The following tables summarize representative quantitative data from studies using TYK2-

deficient mouse models.

Table 4: EAE in TYK2-Deficient Mice

Mouse
Strain

Model

Peak
Mean
Clinical
Score
(WT)

Peak
Mean
Clinical
Score
(Tyk2-/-)

CNS
CD4+ T
Cell
Infiltratio
n (WT)

CNS
CD4+ T
Cell
Infiltratio
n (Tyk2-/-)

Referenc
e

C57BL/6
MOG35-55

EAE
~3.5 ~0.5

Markedly

increased

Significantl

y reduced
[6]

Table 5: Psoriasis-like Inflammation in TYK2-Deficient Mice
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Mouse
Strain

Model

Ear
Thicknes
s
Increase
(WT)

Ear
Thicknes
s
Increase
(Tyk2-/-)

Epiderma
l
Hyperpla
sia (WT)

Epiderma
l
Hyperpla
sia
(Tyk2-/-)

Referenc
e

BALB/c
IL-23

Injection

Significant

increase

Reduced

increase

Pronounce

d
Reduced [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Current understanding of the role of tyrosine kinase 2 signaling in immune responses -
PMC [pmc.ncbi.nlm.nih.gov]

4. m.youtube.com [m.youtube.com]

5. youtube.com [youtube.com]

6. Central TYK2 inhibition identifies TYK2 as a key neuroimmune modulator - PMC
[pmc.ncbi.nlm.nih.gov]

7. TYK2 Kinase Activity Is Required for Functional Type I Interferon Responses In Vivo |
PLOS One [journals.plos.org]

8. researchgate.net [researchgate.net]

9. m.youtube.com [m.youtube.com]

10. youtube.com [youtube.com]

11. m.youtube.com [m.youtube.com]

12. Generation of Experimental Autoimmune Encephalomyelitis in a Mouse Model
[app.jove.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://www.benchchem.com/product/b1575638?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/51174405_Tyrosine_kinase_2_TYK2_in_cytokine_signaling_and_host_immunity
https://www.researchgate.net/figure/Inherited-and-gene-targeted-mutations-of-TYK2-in-mice-and-men_tbl1_339209673
https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://m.youtube.com/watch?v=jaBqWnNpjTo
https://www.youtube.com/watch?v=Vrx1H2307rY
https://pmc.ncbi.nlm.nih.gov/articles/PMC12002270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12002270/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0039141
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0039141
https://www.researchgate.net/figure/Mice-expressing-kinase-inactive-TYK2-show-improved-tumor-growth-control-compared-to_fig4_277969285
https://m.youtube.com/watch?v=ZZye_gSNp9s
https://www.youtube.com/watch?v=NKXUSniMh8k
https://m.youtube.com/watch?v=FhBzsHhOCTY
https://app.jove.com/t/31320/generation-experimental-autoimmune-encephalomyelitis-mouse
https://app.jove.com/t/31320/generation-experimental-autoimmune-encephalomyelitis-mouse
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. chondrex.com [chondrex.com]

14. Protocol for the induction of arthritis in C57BL/6 mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

15. resources.amsbio.com [resources.amsbio.com]

16. Hooke - Protocols - CIA Induction in DBA/1 Mice [hookelabs.com]

17. Mouse Models of Psoriasis: A Comprehensive Review. | Nicole Ward Lab [vumc.org]

18. Mouse Models of Psoriasis – A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

19. Research Techniques Made Simple: Murine Models of Human Psoriasis - PMC
[pmc.ncbi.nlm.nih.gov]

20. researchgate.net [researchgate.net]

21. turkishimmunology.org [turkishimmunology.org]

22. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies of
TYK2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575638#animal-models-for-studying-tyk2-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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